(3-(furan-2-yl)-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [5-(furan-2-yl)-3-(2-hydroxy-3-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C19H16N2O4S/c1-24-16-6-2-5-12(18(16)22)14-11-13(15-7-3-9-25-15)20-21(14)19(23)17-8-4-10-26-17/h2-10,14,22H,11H2,1H3
• InChI Key: MKWWTZCDJSAXKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C2CC(=NN2C(=O)C3=CC=CS3)C4=CC=CO4
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol
• CAS No.: 923690-08-8

Description

(3-(furan-2-yl)-5-(2-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H16N2O4S and its molecular weight is 368.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

A novel Prins cyclization method promoted by InCl3 has been developed for synthesizing hexahydro-1H-furo[3,4-c]pyran derivatives from related furan compounds, demonstrating innovative approaches to creating complex molecular structures (B. Reddy et al., 2012). Similarly, the application of microwave-assisted synthesis techniques has been explored for the efficient and environmentally friendly generation of novel pyrazoline derivatives, showcasing significant potential in reducing reaction times and improving yields (P. Ravula et al., 2016).

Biological and Pharmacological Activities

Research into the biological evaluation of synthesized compounds reveals their potential as anti-inflammatory and antibacterial agents. For instance, novel pyrazoline derivatives have shown significant in vivo anti-inflammatory activity, along with potent antibacterial properties, indicating the therapeutic potential of these compounds (P. Ravula et al., 2016). Additionally, the antimicrobial evaluation of newly synthesized pyrrolylnaphtho[2,1-b] furan derivatives has contributed to the understanding of their moderate activity against various bacterial and fungal strains (Joshi S.D et al., 2010).

Structural and Molecular Studies

Structural analysis and molecular docking studies are essential for understanding the interaction mechanisms of these compounds with biological targets. For example, the synthesis and detailed structural elucidation of isomorphous methyl- and chloro-substituted heterocyclic analogs demonstrate the importance of comprehensive structural studies in the development of new chemical entities (V. Rajni Swamy et al., 2013).

Mechanism of Action

Target of Action

Thiophene-based analogs, which this compound is a part of, have been studied by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

The mode of action of this compound would depend on its specific targets. Generally, compounds like this can interact with their targets through various mechanisms, such as binding to a specific site on the target molecule, which can lead to changes in the target’s function .

Biochemical Pathways

Thiophene-based compounds have been found to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific biochemical pathways affected by this compound would depend on its specific targets and mode of action .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound would depend on its chemical structure and the specific biological system it interacts with. Generally, these properties can impact the compound’s bioavailability, which is the proportion of the drug that enters the circulation and is able to have an active effect .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. For example, if the compound has anticancer properties, it might induce cell death in cancer cells or inhibit their proliferation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the compound might be more effective or stable under certain pH conditions .